3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide

• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide
• InChI: InChI=1S/C22H29N3O3/c1-27-19-8-9-20(21(16-19)28-2)23-22(26)10-11-24-12-14-25(15-13-24)17-18-6-4-3-5-7-18/h3-9,16H,10-15,17H2,1-2H3,(H,23,26)
• InChI Key: YCALHNIHGSUWEB-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)NC(=O)CCN2CCN(CC2)CC3=CC=CC=C3)OC

Description

3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide, also known as BZP, is a synthetic compound that belongs to the piperazine class of drugs. It was first synthesized in the 1970s and gained popularity as a recreational drug in the early 2000s. However, in recent years, BZP has gained attention for its potential use in scientific research.

Mechanism of Action

3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide acts as a dopamine and serotonin releaser, which means it increases the levels of these neurotransmitters in the brain. It also acts as a monoamine oxidase inhibitor, which prevents the breakdown of these neurotransmitters. The exact mechanism of action of 3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide is not fully understood, but it is thought to involve the activation of certain receptors in the brain.
Biochemical and Physiological Effects:
3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide has been shown to have a variety of biochemical and physiological effects. It increases heart rate and blood pressure, and can cause hyperthermia and dehydration. It also has stimulant effects, including increased alertness and energy. 3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide has been shown to have both positive and negative effects on mood, depending on the dose and individual.

Advantages and Limitations for Lab Experiments

3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It is also relatively stable and has a long shelf life. However, 3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide has several limitations as well. It has a narrow therapeutic window, meaning that the difference between a therapeutic dose and a toxic dose is small. It also has a high potential for abuse, which may limit its use in certain experiments.

Future Directions

There are several areas of future research for 3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide. One area of interest is its potential use as a treatment for neurological disorders. Further studies are needed to determine the optimal dose and administration method for these conditions. Another area of interest is the development of new analogs of 3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide with improved therapeutic properties. Finally, more research is needed to fully understand the mechanism of action of 3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide and its effects on the brain and body.

Synthesis Methods

3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide can be synthesized using a variety of methods, including the reaction of piperazine with benzyl chloride and subsequent reaction with 2,4-dimethoxyphenylpropan-2-one. Another method involves the reaction of piperazine with 2,4-dimethoxybenzaldehyde and subsequent reaction with benzyl bromide.

Scientific Research Applications

3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a treatment for neurological disorders, such as Parkinson's disease and schizophrenia. 3-(4-benzylpiperazin-1-yl)-N-(2,4-dimethoxyphenyl)propanamide has been shown to increase dopamine release in the brain, which may be beneficial for these conditions.